Cas no 2375254-65-0 (rac-(1R,2R)-2-amino-4-[(4-chloro-1H-pyrazol-1-yl)methyl]cyclopentan-1-ol)

• Product Name: rac-(1R,2R)-2-amino-4-[(4-chloro-1H-pyrazol-1-yl)methyl]cyclopentan-1-ol
• CAS No: 2375254-65-0
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• CID: 6235690
• PubChem ID: 145867557
• Update Time: 2025-11-05

rac-(1R,2R)-2-amino-4-[(4-chloro-1H-pyrazol-1-yl)methyl]cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-7356062
• rac-(1R,2R)-2-amino-4-[(4-chloro-1H-pyrazol-1-yl)methyl]cyclopentan-1-ol
• 2375254-65-0

• Inchi： 1S/C9H14ClN3O/c10-7-3-12-13(5-7)4-6-1-8(11)9(14)2-6/h3,5-6,8-9,14H,1-2,4,11H2/t6?,8-,9-/m1/s1
• InChI Key： IKPAYOSDSTXFOH-YAMRNFDGSA-N
• SMILES： ClC1C=NN(C=1)CC1C[C@H]([C@@H](C1)N)O

Computed Properties

• Exact Mass: 215.0825398g/mol
• Monoisotopic Mass: 215.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.1Ų

Additional information on rac-(1R,2R)-2-amino-4-[(4-chloro-1H-pyrazol-1-yl)methyl]cyclopentan-1-ol

Recent Advances in the Study of rac-(1R,2R)-2-amino-4-[(4-chloro-1H-pyrazol-1-yl)methyl]cyclopentan-1-ol (CAS: 2375254-65-0)

The compound rac-(1R,2R)-2-amino-4-[(4-chloro-1H-pyrazol-1-yl)methyl]cyclopentan-1-ol (CAS: 2375254-65-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral cyclopentanol derivative, characterized by its unique structural features, has been explored for its role in modulating biological targets, particularly in the context of neurological disorders and infectious diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for rac-(1R,2R)-2-amino-4-[(4-chloro-1H-pyrazol-1-yl)methyl]cyclopentan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient enantioselective synthesis using asymmetric hydrogenation, achieving high yields and excellent enantiomeric purity. The synthetic approach involved the use of a chiral ruthenium catalyst, which facilitated the formation of the desired stereocenters. This advancement is critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological evaluations have revealed that rac-(1R,2R)-2-amino-4-[(4-chloro-1H-pyrazol-1-yl)methyl]cyclopentan-1-ol exhibits promising activity as a modulator of glutamate receptors, particularly the NMDA subtype. In vitro and in vivo studies demonstrated its ability to selectively bind to the glycine site of NMDA receptors, thereby modulating excitatory neurotransmission. This property makes it a potential candidate for treating conditions such as schizophrenia, depression, and neurodegenerative diseases. Notably, a recent preclinical study reported significant neuroprotective effects in a rodent model of ischemic stroke, highlighting its therapeutic potential.

In addition to its neurological applications, rac-(1R,2R)-2-amino-4-[(4-chloro-1H-pyrazol-1-yl)methyl]cyclopentan-1-ol has shown antimicrobial activity against drug-resistant bacterial strains. A 2024 study in Antimicrobial Agents and Chemotherapy identified its efficacy against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The compound's mechanism of action involves disruption of bacterial cell wall synthesis, a finding that could pave the way for novel antibiotics. Researchers are currently investigating its structure-activity relationships to enhance potency and reduce toxicity.

Despite these promising findings, challenges remain in the development of rac-(1R,2R)-2-amino-4-[(4-chloro-1H-pyrazol-1-yl)methyl]cyclopentan-1-ol as a therapeutic agent. Pharmacokinetic studies have indicated moderate bioavailability and rapid metabolism, necessitating further structural modifications or formulation strategies. Additionally, the compound's chiral nature raises questions about the differential activities of its enantiomers, which are currently under investigation. Future research directions include comprehensive toxicology assessments and the exploration of combination therapies to maximize therapeutic efficacy.

In conclusion, rac-(1R,2R)-2-amino-4-[(4-chloro-1H-pyrazol-1-yl)methyl]cyclopentan-1-ol (CAS: 2375254-65-0) represents a versatile scaffold with significant potential in both neurological and antimicrobial applications. Recent advancements in its synthesis and pharmacological characterization have laid a strong foundation for its continued development. As research progresses, this compound may emerge as a valuable tool for addressing unmet medical needs in diverse therapeutic areas.